Cas no 138866-71-4 (Uridine, 3'-(2-cyanoethyl)-2',3'-dideoxy-)

• Product Name: Uridine, 3'-(2-cyanoethyl)-2',3'-dideoxy-
• CAS No: 138866-71-4
• MF: C₁₂H₁₅N₃O₄
• MW: 265.265202760696
• CID: 1266202
• Update Time: 2024-08-04

Uridine, 3'-(2-cyanoethyl)-2',3'-dideoxy- Chemical and Physical Properties

Names and Identifiers

• Uridine, 3'-(2-cyanoethyl)-2',3'-dideoxy-
• Uridine, 3'-(2-cyanoethyl)-2',3'-dideoxy- (9CI)
• 3'-(2-cyanoethyl)-2',3'-dideoxyuridine

• Inchi： 1S/C12H15N3O4/c13-4-1-2-8-6-11(19-9(8)7-16)15-5-3-10(17)14-12(15)18/h3,5,8-9,11,16H,1-2,6-7H2,(H,14,17,18)/t8-,9+,11+/m0/s1
• InChI Key： LYPMIWLMCDUZDV-IQJOONFLSA-N
• SMILES： OC[C@H]1O[C@@H](N2C=CC(=O)NC2=O)C[C@@H]1CCC#N

Computed Properties

• Exact Mass: 265.10635
• Monoisotopic Mass: 265.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 103A^2

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• PSA: 102.66
• pka: 9.39±0.10(Predicted)